molecular formula C10H21NO3S B8673847 4-(Cyclohexylamino)butane-2-sulfonic acid CAS No. 906073-26-5

4-(Cyclohexylamino)butane-2-sulfonic acid

Cat. No.: B8673847
CAS No.: 906073-26-5
M. Wt: 235.35 g/mol
InChI Key: HTRUWHUTBFWOML-UHFFFAOYSA-N
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Description

4-(Cyclohexylamino)butane-2-sulfonic acid is a useful research compound. Its molecular formula is C10H21NO3S and its molecular weight is 235.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

906073-26-5

Molecular Formula

C10H21NO3S

Molecular Weight

235.35 g/mol

IUPAC Name

4-(cyclohexylamino)butane-2-sulfonic acid

InChI

InChI=1S/C10H21NO3S/c1-9(15(12,13)14)7-8-11-10-5-3-2-4-6-10/h9-11H,2-8H2,1H3,(H,12,13,14)

InChI Key

HTRUWHUTBFWOML-UHFFFAOYSA-N

Canonical SMILES

CC(CCNC1CCCCC1)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of cyclohexylamine (1.50 g, 15.1 mmol) in tetrahydrofuran (15 mL) was added 2,4-butane sultone (2.04 g, 14.4 mmol). The solution stirred at reflux for 2 hours. The reaction was cooled to room temperature. The solid was collected by filtration and dried in vacuo. Yield: 59%. 1H NMR (DMSO, 500 MHz) δ ppm 8.50 (s (broad), 1H), 3.02 (m, 2H), 2.93 (m, 1H), 2.60 (m, 1H), 1.93 (m, 3H), 1.75 (m, 3H), 1.57 (m, 1H), 1.21 (m, 4H), 1.11 (m, 4H). 13C (DMSO, 125 MHz) δ ppm 56.23, 53.20, 43.09, 29.54, 29.41, 29.39, 25.40, 24.42, 17.23. ES-MS 234 (M−1).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
2.04 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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